Benzamide, 4-methyl-N-(6-methyl-2-pyridinyl)-

• IUPAC Name: 4-methyl-N-(6-methylpyridin-2-yl)benzamide
• InChI: InChI=1S/C14H14N2O/c1-10-6-8-12(9-7-10)14(17)16-13-5-3-4-11(2)15-13/h3-9H,1-2H3,(H,15,16,17)
• InChI Key: KKJDKPDTFKUTOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=N2)C
• Molecular Formula: C14H14N2O
• DSSTOX Substance ID: DTXSID70398562
• Molecular Weight: 226.27 g/mol
• CAS RN: 62135-67-5

Description

Benzamide, 4-methyl-N-(6-methyl-2-pyridinyl)-, is an organic compound belonging to the family of benzamides. It is a colorless liquid with a molecular weight of 208.25 g/mol, and the molecular formula C10H11N3O. It is a common reagent used in the synthesis of various organic compounds, and has a variety of applications in scientific research.

Mechanism of Action

The mechanism of action of benzamide, 4-methyl-N-(6-methyl-2-pyridinyl)-, is not fully understood. It is believed to act as a nucleophile, reacting with electrophiles such as carbonyl compounds. The reaction produces a new bond between the carbon and nitrogen atoms of the benzamide, forming a new compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of benzamide, 4-methyl-N-(6-methyl-2-pyridinyl)-, have not yet been studied in detail. However, it is known to be a mild irritant to the skin, eyes and mucous membranes, and may cause allergic reactions in some individuals.

Advantages and Limitations for Lab Experiments

The use of benzamide, 4-methyl-N-(6-methyl-2-pyridinyl)-, in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and is stable and easy to handle. It is also highly soluble in most organic solvents, which makes it suitable for a variety of applications. However, it is toxic and should be handled with caution.

Future Directions

Future research on benzamide, 4-methyl-N-(6-methyl-2-pyridinyl)-, should focus on its biochemical and physiological effects. In particular, further research should be conducted to determine the exact mechanism of action of the compound, and to assess its potential toxicity. Additionally, further research should be conducted to explore the potential applications of the compound in the synthesis of pharmaceuticals, agrochemicals and dyes. Finally, further research should be conducted to explore the potential of using the compound as a catalyst in the synthesis of polymers and as a reactant in the synthesis of peptides and proteins.

Synthesis Methods

Benzamide, 4-methyl-N-(6-methyl-2-pyridinyl)-, can be synthesized by a number of methods. The most common method is the reaction of 4-methylpyridine and benzoyl chloride in the presence of a base, such as sodium carbonate. The reaction produces a mixture of the desired product and by-products, which can be separated by column chromatography. The product can also be synthesized from 4-methylpyridine and ethyl chloroformate, followed by hydrolysis of the resulting ester.

Scientific Research Applications

Benzamide, 4-methyl-N-(6-methyl-2-pyridinyl)-, has a variety of applications in scientific research. It is used as a reagent in organic synthesis, in particular in the synthesis of pharmaceuticals, agrochemicals and dyes. It is also used as a catalyst in the synthesis of polymers, and as a reactant in the synthesis of peptides and proteins. Additionally, it is used as a ligand in the synthesis of organometallic compounds and as a solvent for the extraction of natural products.